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Compound of Interest

Compound Name: Neodymium-142

Cat. No.: B577217

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and operational
excellence. This guide provides essential information on the disposal procedures for
Neodymium-142, emphasizing its non-radioactive nature and outlining the appropriate steps
for managing waste containing this stable isotope.

Neodymium-142 (142Nd) is a stable and non-radioactive isotope of the rare-earth element
Neodymium.[1][2][3][4][5][€] It is, in fact, the most abundant of Neodymium's five stable
isotopes, accounting for 27.2% of its natural abundance.[1][2][3][4] Therefore, the disposal of
Neodymium-142 and its compounds is governed by regulations concerning chemical waste,
not radioactive waste, unless the material has been used in a process that would cause it to
become radioactive.

Safety and Handling

Before disposal, it is crucial to handle Neodymium-142 and its compounds with appropriate
care due to their chemical properties. Neodymium metal dust is flammable and can self-ignite
in the air. It is also reactive with water and moisture.

Key safety precautions include:

e Handling in a well-ventilated area.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b577217?utm_src=pdf-interest
https://www.benchchem.com/product/b577217?utm_src=pdf-body
https://www.benchchem.com/product/b577217?utm_src=pdf-body
https://en.wikipedia.org/wiki/Neodymium
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_neodymium.html
https://en.wikipedia.org/wiki/Isotopes_of_neodymium
https://www.britannica.com/science/neodymium
https://www.buyisotope.com/neodymium-142-isotope.php
https://www.chemlin.org/isotope/neodymium-142
https://en.wikipedia.org/wiki/Neodymium
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_neodymium.html
https://en.wikipedia.org/wiki/Isotopes_of_neodymium
https://www.britannica.com/science/neodymium
https://www.benchchem.com/product/b577217?utm_src=pdf-body
https://www.benchchem.com/product/b577217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Wearing personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

Avoiding the creation of dust.
Keeping the material away from heat, sparks, and open flames.

Storing in a cool, dry place, away from moisture and oxidizing agents.

Disposal Procedures for Neodymium-142
Compounds

The primary route for the disposal of Neodymium-142 compounds, such as Neodymium oxide

(Nd20:s), is through a licensed professional waste disposal service.[1] It is imperative to adhere

to all local, state, and federal environmental regulations.

The general steps for disposal are as follows:

Consult the Safety Data Sheet (SDS): Always refer to the specific SDS for the Neodymium
compound you are using for detailed handling and disposal information.

Segregate the Waste: Do not mix Neodymium waste with other chemical waste streams
unless explicitly permitted.

Package Appropriately: Place the waste in a clearly labeled, sealed container.

Contact a Licensed Waste Disposal Service: Arrange for pickup and disposal by a certified
hazardous waste management company.

Quantitative Data Summary
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Property[5] Value

Natural Abundance 27.2%

Atomic Mass 141.9077233 Da
Half-life Stable

Melting Point 1297 K

Boiling Point 3347 K
Appearance Silvery-white metal

Disposal of Neodymium-Containing Articles

A common form of Neodymium waste in laboratory and industrial settings is in the form of
powerful rare-earth magnets (NdzFe14B). While the Neodymium itself is not the primary hazard,
the strong magnetic field of these magnets poses significant safety risks during handling and
disposal.

The recommended disposal procedure for Neodymium magnets involves:

o Demagnetization: Whenever possible, demagnetize the magnets. This can be achieved by
heating them above their Curie temperature (approximately 310-400 °C for most grades).
This should only be performed by trained personnel with appropriate equipment.

o Protective Packaging: If demagnetization is not feasible, the magnets should be placed in
protective packaging, such as a steel container, to neutralize the external magnetic field.

o Consult with Waste Management Professionals: Due to the potential hazards, it is crucial to
consult with your institution's environmental health and safety (EHS) office or a professional
waste management company for guidance on the proper disposal of strong magnets.

Experimental Protocols

Detailed experimental protocols for handling and waste neutralization of Neodymium
compounds are typically developed as part of a laboratory's standard operating procedures
(SOPs) and should be based on the specific compound's SDS. There are no universally cited
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"key experiments” for the disposal of the stable isotope Neodymium-142 itself, as it is treated
as chemical waste.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Neodymium-142 and related materials.

Start: Neodymium-142 Waste Identification
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Neodymium-142 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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